Cas no 83494-28-4 ([(Difluoromethyl)thio]acetic acid methyl ester)

• Product Name: [(Difluoromethyl)thio]acetic acid methyl ester
• CAS No: 83494-28-4
• MF: C₄H₆F₂O₂S
• MW: 156.151047229767
• CID: 1808679
• PubChem ID: 13066567
• Update Time: 2025-04-21

[(Difluoromethyl)thio]acetic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• [(Difluoromethyl)thio]acetic acid methyl ester
• VZLKJABTCHEHBU-UHFFFAOYSA-N
• methyl 2-((difluoromethyl)thio)acetate
• 83494-28-4

• Inchi： 1S/C4H6F2O2S/c1-8-3(7)2-9-4(5)6/h4H,2H2,1H3
• InChI Key： VZLKJABTCHEHBU-UHFFFAOYSA-N
• SMILES： S(C(F)F)CC(=O)OC

Computed Properties

• Exact Mass: 156.00565693g/mol
• Monoisotopic Mass: 156.00565693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 96.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 51.6Ų